Cas no 1554002-44-6 (2-methoxy-5-(pentan-3-yl)benzaldehyde)

• Product Name: 2-methoxy-5-(pentan-3-yl)benzaldehyde
• CAS No: 1554002-44-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6528754
• PubChem ID: 83833444
• Update Time: 2025-11-06

2-methoxy-5-(pentan-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(pentan-3-yl)benzaldehyde
• EN300-1067896
• 1554002-44-6

• Inchi： 1S/C13H18O2/c1-4-10(5-2)11-6-7-13(15-3)12(8-11)9-14/h6-10H,4-5H2,1-3H3
• InChI Key： UBJBGNLSQAYFMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C=O)C(CC)CC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-methoxy-5-(pentan-3-yl)benzaldehyde

Introduction to 2-Methoxy-5-(Pentan-3-Yl)Benzaldehyde (CAS No. 1554002-44-6)

2-Methoxy-5-(pentan-3-yl)benzaldehyde, also known by its CAS number 1554002-44-6, is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring substituted with a methoxy group and a pentan-3-yl group, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various applications.

The synthesis of 2-methoxy-5-(pentan-3-yl)benzaldehyde typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have facilitated its broader use in industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most notable applications of 2-methoxy-5-(pentan-3-y l)benzaldehyde is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents, particularly in oncology and neurodegenerative diseases. The methoxy group enhances the compound's solubility and bioavailability, while the pentan chain provides structural diversity for targeting specific biological pathways.

In addition to its medicinal applications, this compound has found utility in materials science as a precursor for advanced polymers and coatings. Its aldehyde functionality allows for cross-linking reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent studies have demonstrated its potential in creating biodegradable polymers, aligning with growing environmental concerns.

The chemical stability of 2-methoxy-pentan benzaldehyde is another key attribute that contributes to its versatility. Under controlled conditions, it exhibits excellent resistance to oxidation and hydrolysis, making it suitable for long-term storage and use in demanding environments. This stability is particularly advantageous in industrial settings where consistent performance is critical.

From an environmental standpoint, the production and handling of CAS No. 1554002-44-6 are closely monitored to ensure compliance with safety regulations. The compound is not classified as hazardous under standard conditions but requires proper handling to prevent exposure risks.

In conclusion, 2-methoxy-pentan benzaldehyde, identified by CAS number 1554002 44 6, stands as a prime example of how tailored chemical structures can drive innovation across multiple disciplines. With ongoing research uncovering new applications and improved synthesis methods, this compound continues to play a pivotal role in advancing modern chemistry.